Cas no 3306-06-7 (1,3-Propanediol,2-amino-1-phenyl-)

1,3-Propanediol,2-amino-1-phenyl- structure
3306-06-7 structure
Product Name:1,3-Propanediol,2-amino-1-phenyl-
CAS No:3306-06-7
MF:C9H13NO2
MW:167.205022573471
CID:308514
PubChem ID:102971
Update Time:2025-04-19

1,3-Propanediol,2-amino-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediol,2-amino-1-phenyl-
    • 1S,2S-(+)-2-Amino-1-phenylpropane-1,3-diol
    • 2-amino-1-phenylpropane-1,3-diol
    • (1r,2r)-2-amino-1-phenyl-1,3-propanediol
    • 9-Azabicyclo[3.3.1]nonan-3-one, 9-ethyl-
    • FT-0604539
    • SY107376
    • 3306-06-7
    • 55057-81-3
    • threo-(+/-)-2-Amino-1-phenyl-1,3-propanediol
    • EN300-366455
    • NS00088933
    • W-203077
    • SCHEMBL605463
    • AKOS009157655
    • 2-AMINO-1-PHENYL-1,3-PROPANEDIOL
    • NS00084148
    • FT-0774498
    • FT-0604563
    • EINECS 221-985-5
    • Inchi: 1S/C9H13NO2/c10-8(6-11)9(12)7-4-2-1-3-5-7/h1-5,8-9,11-12H,6,10H2
    • InChI Key: JUCGVCVPNPBJIG-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=CC=1)C(CO)N

Computed Properties

  • Exact Mass: 167.095
  • Monoisotopic Mass: 167.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.2
  • Topological Polar Surface Area: 66.5Ų

Experimental Properties

  • Density: 1.206
  • Boiling Point: 360.6°Cat760mmHg
  • Flash Point: 171.9°C
  • Refractive Index: 1.593

1,3-Propanediol,2-amino-1-phenyl- Pricemore >>

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1,3-Propanediol,2-amino-1-phenyl- Related Literature

  • 1. Diastereoselective conversion of sulfides into sulfoxides. 1,5- and 1,6-asymmetric induction
    Justin F. Bower,Christopher J. Martin,David J. Rawson,Alexandra M. Z. Slawin,Jonathan M. J. Williams J. Chem. Soc. Perkin Trans. 1 1996 333
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